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Compound of Interest

Compound Name: POLYDEXTROSE

Cat. No.: B7824563

Polydextrose, a synthetic polymer of glucose, is widely recognized as a non-hazardous
substance and is classified as Generally Recognized As Safe (GRAS) by the U.S. Food and
Drug Administration.[1] In a laboratory environment, its disposal is straightforward and aligns
with standard procedures for non-hazardous solid chemical waste. Adherence to institutional
and local regulations is paramount for ensuring safety and compliance.

Immediate Safety and Handling Considerations

While polydextrose is not classified as hazardous, good laboratory practices should always be
followed.[2][3]

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses and gloves, when handling polydextrose powder to avoid potential eye and skin
irritation.

e Avoid Dust Inhalation: Handle in a well-ventilated area to minimize dust formation.[3][4] If
significant dust is anticipated, a dust mask or respirator may be used.[5]

» Spill Management: In case of a spill, sweep up the solid material, taking care not to create
dust, and place it into a suitable, labeled container for disposal.[4][5][6]

Step-by-Step Disposal Procedure for
Uncontaminated Polydextrose
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For pure, uncontaminated polydextrose, the disposal process is simple:

o Containerization: Place the waste polydextrose in a well-labeled, sealed container. The
container should be made of a compatible material, such as plastic or glass, and be in good
condition to prevent leaks.[7][8]

o Labeling: Clearly label the container as "Waste Polydextrose" or with its chemical name.
Proper labeling is crucial for safe handling and disposal by waste management personnel.[9]
[10]

e Segregation: Store the waste container with other non-hazardous solid chemical waste,
away from incompatible materials.[7][8] Although polydextrose is relatively inert, good
practice dictates segregating all chemical waste.

o Disposal: Dispose of the containerized polydextrose through your institution's chemical
waste disposal program. In most cases, it will be handled as non-hazardous solid waste.

Disposal of Contaminated Polydextrose or Empty
Containers

If polydextrose has been mixed with hazardous materials, the entire mixture must be treated
as hazardous waste, following the disposal guidelines for the hazardous component.

» Empty Containers: Empty containers that held polydextrose should be triple-rinsed with a
suitable solvent (typically water, as polydextrose is water-soluble) before disposal or
recycling, provided the container did not hold any hazardous materials.[9][11] The rinsate
can typically be disposed of down the drain, but consult your local regulations. Deface or
remove the original label from the empty container.[9]

Quantitative Data Summary

The following table summarizes key quantitative data for polydextrose.
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Property Value Source
CAS Number 68424-04-4 [2][3]
Molecular Formula (C6H1206)x [3]
Caloric Value 1 kcallg [1][12][13]
Solubility in Water Very soluble [14]
Acute Toxicity Not classified as acutely toxic [2]

) Not classified as an
Environmental Hazard ) [4]
environmental hazard

Experimental Protocols

As polydextrose is primarily a food additive and bulking agent, specific "key experiments" in
the context of its synthesis or hazardous properties are not typically performed in a standard
research setting. Its characterization often involves standard analytical chemistry techniques
that are not unique to this substance.

Polydextrose Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
polydextrose waste in a laboratory setting.
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Polydextrose Waste Generated

Is the waste contaminated
with hazardous material?

Yes No

Is the waste solid or an
aqueous solution?

Treat as Hazardous Waste

Sqlid Aqueous Solution
Follow institutional protocol for Consult local and institutional
the specific hazardous contaminant. regulations for aqueous waste.

Place in a labeled, sealed container

for non-hazardous solid waste.

Permitted for drain disposal?

No Yes
Dispose as non-hazardous Dispose down the drain
aqueous chemical waste. with copious amounts of water.

Dispose via institutional
chemical waste program.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of polydextrose waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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